RAMOSETRON
RAMOSETRON
Ramosetron is a member of indoles.
Ramosetron is a serotonin 5-HT3 receptor antagonist commonly employed to treat nausea and vomiting, in addition to certain diarrheal conditions. It is believed to have higher potency and longer antiemetic action than other 1st generation 5-HT3 antagonists such as ondansetron. Currently, ramosetron is only approved for use Japan and in certain Southeast Asian countries.
Ramosetron is a serotonin 5-HT3 receptor antagonist commonly employed to treat nausea and vomiting, in addition to certain diarrheal conditions. It is believed to have higher potency and longer antiemetic action than other 1st generation 5-HT3 antagonists such as ondansetron. Currently, ramosetron is only approved for use Japan and in certain Southeast Asian countries.
Brand Name:
Vulcanchem
CAS No.:
132036-88-5
VCID:
VC0134825
InChI:
InChI=1S/C17H17N3O/c1-20-9-13(12-4-2-3-5-16(12)20)17(21)11-6-7-14-15(8-11)19-10-18-14/h2-5,9-11H,6-8H2,1H3,(H,18,19)/t11-/m1/s1
SMILES:
CN1C=C(C2=CC=CC=C21)C(=O)C3CCC4=C(C3)NC=N4
Molecular Formula:
C17H17N3O
Molecular Weight:
279.34 g/mol
RAMOSETRON
CAS No.: 132036-88-5
Main Products
VCID: VC0134825
Molecular Formula: C17H17N3O
Molecular Weight: 279.34 g/mol
| CAS No. | 132036-88-5 |
|---|---|
| Product Name | RAMOSETRON |
| Molecular Formula | C17H17N3O |
| Molecular Weight | 279.34 g/mol |
| IUPAC Name | (1-methylindol-3-yl)-[(5R)-4,5,6,7-tetrahydro-3H-benzimidazol-5-yl]methanone |
| Standard InChI | InChI=1S/C17H17N3O/c1-20-9-13(12-4-2-3-5-16(12)20)17(21)11-6-7-14-15(8-11)19-10-18-14/h2-5,9-11H,6-8H2,1H3,(H,18,19)/t11-/m1/s1 |
| Standard InChIKey | NTHPAPBPFQJABD-LLVKDONJSA-N |
| Isomeric SMILES | CN1C=C(C2=CC=CC=C21)C(=O)[C@@H]3CCC4=C(C3)NC=N4 |
| SMILES | CN1C=C(C2=CC=CC=C21)C(=O)C3CCC4=C(C3)NC=N4 |
| Canonical SMILES | CN1C=C(C2=CC=CC=C21)C(=O)C3CCC4=C(C3)NC=N4 |
| Description | Ramosetron is a member of indoles. Ramosetron is a serotonin 5-HT3 receptor antagonist commonly employed to treat nausea and vomiting, in addition to certain diarrheal conditions. It is believed to have higher potency and longer antiemetic action than other 1st generation 5-HT3 antagonists such as ondansetron. Currently, ramosetron is only approved for use Japan and in certain Southeast Asian countries. |
| Synonyms | 5-((1-methyl-3-indolyl)carbonyl)-4,5,6,7-tetrahydro-1H-benzimidazol Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (R)- Nasea ramosetron ramosetron hydrochloride YM 060 YM-060 YM060 |
| PubChem Compound | 108000 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume